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Compound of Interest

Compound Name: MLS1082

Cat. No.: B1676675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MLS1082 is a pyrimidone-based positive allosteric modulator (PAM) of the D1-like dopamine

receptor. It does not exhibit intrinsic agonist activity but potentiates both G protein- and β-

arrestin-mediated signaling stimulated by dopamine and other D1R agonists.[1][2] With an

EC50 of 123 nM for dopamine-stimulated G protein signaling, MLS1082 is a valuable tool for

studying dopaminergic pathways and holds potential for therapeutic strategies targeting

neurocognitive disorders.[1] Accurate and consistent preparation of a stable stock solution is

crucial for obtaining reproducible experimental results. This document provides a detailed

protocol for preparing a stock solution of MLS1082 using dimethyl sulfoxide (DMSO) as the

solvent.

Quantitative Data Summary
The following tables provide key quantitative data for MLS1082 and guidelines for preparing

stock solutions in DMSO.

Table 1: Chemical and Physical Properties of MLS1082
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Property Value Reference

Molecular Weight 385.47 g/mol [3]

Chemical Formula C₂₄H₂₃N₃O₂ [3]

Appearance Solid powder

Purity >98%

Solubility in DMSO 12.5 mg/mL (32.43 mM)

Table 2: Preparation of MLS1082 Stock Solutions in DMSO

Desired Stock
Concentration

Mass of MLS1082 for 1 mL
of DMSO

Molar Concentration

1 mg/mL 1 mg 2.59 mM

5 mg/mL 5 mg 12.97 mM

10 mg/mL 10 mg 25.94 mM

1 mM 0.385 mg 1 mM

5 mM 1.927 mg 5 mM

10 mM 3.855 mg 10 mM

Calculations are based on a molecular weight of 385.47 g/mol .

Experimental Protocols
Materials and Equipment

MLS1082 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), ACS reagent grade or higher

Analytical balance

Sterile microcentrifuge tubes or amber glass vials
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Vortex mixer

Ultrasonic water bath

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM MLS1082 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. The procedure can

be scaled as needed.

Preparation: In a chemical fume hood, ensure all equipment is clean and dry. Wear

appropriate PPE.

Weighing MLS1082: Tare a sterile microcentrifuge tube or amber glass vial on an analytical

balance. Carefully weigh 3.855 mg of MLS1082 powder into the tube.

Adding DMSO: Add 1 mL of anhydrous or newly opened DMSO to the tube containing the

MLS1082 powder.

Dissolution:

Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

For complete dissolution, place the tube in an ultrasonic water bath. Sonicate for 5-10

minutes, or until the solution is clear and free of visible particles. Note: DMSO is

hygroscopic; use of newly opened solvent is recommended to ensure maximal solubility.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

For long-term storage (up to 6 months), store the aliquots at -80°C.
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For short-term storage (up to 1 month), store at -20°C.

Preparation of Working Solutions
For cell-based assays, it is recommended to maintain the final concentration of DMSO below

0.5%, with 0.1% being preferable to avoid solvent-induced cellular toxicity.

Thawing: Thaw a single aliquot of the MLS1082 stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture medium

or experimental buffer to achieve the desired final concentration. It is advisable to perform

dilutions in a stepwise manner to prevent precipitation of the compound.

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the experimental samples.

Visualization of Signaling Pathway and
Experimental Workflow
D1 Dopamine Receptor Signaling Pathway Potentiated
by MLS1082
MLS1082 acts as a positive allosteric modulator of the D1 dopamine receptor, enhancing its

downstream signaling in the presence of an agonist like dopamine. The canonical pathway

involves the activation of Gαs/olf, leading to the production of cyclic AMP (cAMP) by adenylyl

cyclase and subsequent activation of Protein Kinase A (PKA).
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Click to download full resolution via product page

Caption: D1 receptor signaling pathway modulated by MLS1082.

Experimental Workflow for MLS1082 Stock Solution
Preparation
The following diagram illustrates the key steps for preparing a stock solution of MLS1082 in

DMSO.
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Caption: Workflow for preparing MLS1082 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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